3-cyano-N-({1-[(furan-2-yl)methyl]piperidin-4-yl}methyl)benzamide

• IUPAC Name: 3-cyano-N-[[1-(furan-2-ylmethyl)piperidin-4-yl]methyl]benzamide
• InChI: InChI=1S/C19H21N3O2/c20-12-16-3-1-4-17(11-16)19(23)21-13-15-6-8-22(9-7-15)14-18-5-2-10-24-18/h1-5,10-11,15H,6-9,13-14H2,(H,21,23)
• InChI Key: DXAQELNLAGOHOF-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1CNC(=O)C2=CC=CC(=C2)C#N)CC3=CC=CO3
• Molecular Formula: C19H21N3O2
• Molecular Weight: 323.4 g/mol

Description

3-cyano-N-({1-[(furan-2-yl)methyl]piperidin-4-yl}methyl)benzamide (3CNMPB) is a novel compound that has recently been studied for its various applications in scientific research. 3CNMPB is a synthetic compound comprised of a benzamide, a piperidine, and a furan moiety. This compound has been found to have a variety of potential applications in research, including use as a novel inhibitor of enzymes, a potential anti-cancer drug, and a potential drug for treating neurological disorders.

Scientific Research Applications

3-cyano-N-({1-[(furan-2-yl)methyl]piperidin-4-yl}methyl)benzamide has been found to have a variety of potential applications in scientific research. For example, this compound has been found to be an effective inhibitor of enzymes such as acetylcholinesterase, and has been studied as a potential anti-cancer drug. Additionally, this compound has been studied as a potential drug for treating neurological disorders such as Alzheimer’s disease and Parkinson’s disease.

Mechanism of Action

Target of Action

It’s worth noting that compounds with similar structures, such as indole derivatives, have been found to bind with high affinity to multiple receptors . Piperidine derivatives also play a significant role in the pharmaceutical industry .

Mode of Action

Similar compounds have been reported to interact with their targets resulting in various biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .

Biochemical Pathways

It’s known that indole derivatives, which share some structural similarities with the compound , can affect a wide range of biochemical pathways .

Result of Action

Similar compounds have demonstrated various biological activities, suggesting that they may have diverse molecular and cellular effects .

Advantages and Limitations for Lab Experiments

3-cyano-N-({1-[(furan-2-yl)methyl]piperidin-4-yl}methyl)benzamide has several advantages and limitations when used in laboratory experiments. One advantage of this compound is that it is relatively easy to synthesize, which makes it a good choice for use in laboratory experiments. Additionally, this compound has been found to be an effective inhibitor of enzymes such as acetylcholinesterase, which makes it useful for studying the biochemical effects of these enzymes. However, this compound has also been found to have some limitations. For example, this compound is not very soluble in water, making it difficult to use in experiments that require aqueous solutions.

Future Directions

Given the potential applications of 3-cyano-N-({1-[(furan-2-yl)methyl]piperidin-4-yl}methyl)benzamide in scientific research, there are a variety of future directions that could be explored. These include further studies into the mechanism of action of this compound, as well as studies into the potential use of this compound as an anti-cancer drug and a drug for treating neurological disorders. Additionally, further studies into the biochemical and physiological effects of this compound could be conducted, as well as studies into the potential use of this compound as an inhibitor of other enzymes. Finally, further research into the advantages and limitations of this compound for laboratory experiments could be conducted.

Synthesis Methods

3-cyano-N-({1-[(furan-2-yl)methyl]piperidin-4-yl}methyl)benzamide can be synthesized using a two-step process. The first step involves the condensation reaction of furan-2-ylmethyl piperidine with 3-cyano-4-methylbenzamide. This reaction is carried out in a solvent such as ethanol or methanol, and is catalyzed by a base such as sodium carbonate. The second step involves the addition of a base such as sodium hydroxide to the reaction mixture, which results in the formation of this compound.